Cas no 1270168-47-2 ((1S)-1-(4-methylnaphthalen-1-yl)ethan-1-amine)
(1S)-1-(4-methylnaphthalen-1-yl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- (1S)-1-(4-methylnaphthalen-1-yl)ethan-1-amine
- AKOS006295396
- 1270168-47-2
- EN300-1866013
-
- Inchi: 1S/C13H15N/c1-9-7-8-12(10(2)14)13-6-4-3-5-11(9)13/h3-8,10H,14H2,1-2H3/t10-/m0/s1
- InChI Key: QXLHHBXMSOYVIV-JTQLQIEISA-N
- SMILES: N[C@@H](C)C1C=CC(C)=C2C=CC=CC=12
Computed Properties
- Exact Mass: 185.120449483g/mol
- Monoisotopic Mass: 185.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 26Ų
(1S)-1-(4-methylnaphthalen-1-yl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1866013-0.05g |
(1S)-1-(4-methylnaphthalen-1-yl)ethan-1-amine |
1270168-47-2 | 0.05g |
$707.0 | 2023-09-18 | ||
| Enamine | EN300-1866013-0.1g |
(1S)-1-(4-methylnaphthalen-1-yl)ethan-1-amine |
1270168-47-2 | 0.1g |
$741.0 | 2023-09-18 | ||
| Enamine | EN300-1866013-0.25g |
(1S)-1-(4-methylnaphthalen-1-yl)ethan-1-amine |
1270168-47-2 | 0.25g |
$774.0 | 2023-09-18 | ||
| Enamine | EN300-1866013-0.5g |
(1S)-1-(4-methylnaphthalen-1-yl)ethan-1-amine |
1270168-47-2 | 0.5g |
$809.0 | 2023-09-18 | ||
| Enamine | EN300-1866013-1.0g |
(1S)-1-(4-methylnaphthalen-1-yl)ethan-1-amine |
1270168-47-2 | 1g |
$1357.0 | 2023-06-01 | ||
| Enamine | EN300-1866013-2.5g |
(1S)-1-(4-methylnaphthalen-1-yl)ethan-1-amine |
1270168-47-2 | 2.5g |
$1650.0 | 2023-09-18 | ||
| Enamine | EN300-1866013-5.0g |
(1S)-1-(4-methylnaphthalen-1-yl)ethan-1-amine |
1270168-47-2 | 5g |
$3935.0 | 2023-06-01 | ||
| Enamine | EN300-1866013-10.0g |
(1S)-1-(4-methylnaphthalen-1-yl)ethan-1-amine |
1270168-47-2 | 10g |
$5837.0 | 2023-06-01 | ||
| Enamine | EN300-1866013-1g |
(1S)-1-(4-methylnaphthalen-1-yl)ethan-1-amine |
1270168-47-2 | 1g |
$842.0 | 2023-09-18 | ||
| Enamine | EN300-1866013-5g |
(1S)-1-(4-methylnaphthalen-1-yl)ethan-1-amine |
1270168-47-2 | 5g |
$2443.0 | 2023-09-18 |
(1S)-1-(4-methylnaphthalen-1-yl)ethan-1-amine Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Keqing Gao,Xiaotian Liu,Zhuang Wang,Chenghao Liang,Yueping Xiong RSC Adv., 2016,6, 42447-42451
Additional information on (1S)-1-(4-methylnaphthalen-1-yl)ethan-1-amine
Comprehensive Overview of (1S)-1-(4-methylnaphthalen-1-yl)ethan-1-amine (CAS No. 1270168-47-2)
The compound (1S)-1-(4-methylnaphthalen-1-yl)ethan-1-amine (CAS No. 1270168-47-2) is a chiral amine derivative with a naphthalene backbone, which has garnered significant attention in pharmaceutical and organic synthesis research. Its unique structural features, including the 4-methylnaphthalene moiety and the chiral amine group, make it a valuable intermediate for the development of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting central nervous system (CNS) disorders and enzyme inhibition.
One of the key reasons for the growing interest in (1S)-1-(4-methylnaphthalen-1-yl)ethan-1-amine is its role in asymmetric synthesis. The compound's chiral center allows for the creation of enantiomerically pure products, which are critical in the development of pharmaceutical APIs (Active Pharmaceutical Ingredients). This aligns with the current industry trend toward green chemistry and sustainable synthesis, as enantioselective reactions often reduce waste and improve efficiency. Users searching for "chiral amine applications" or "naphthalene derivatives in drug design" will find this compound highly relevant.
In addition to its pharmaceutical applications, CAS No. 1270168-47-2 is also studied for its potential in material science. The naphthalene core provides excellent photophysical properties, making it a candidate for organic light-emitting diodes (OLEDs) and fluorescent probes. This dual applicability in life sciences and advanced materials underscores its versatility. Searches for "naphthalene-based materials" or "amine-functionalized OLEDs" often lead to discussions about similar compounds.
The synthesis of (1S)-1-(4-methylnaphthalen-1-yl)ethan-1-amine typically involves catalytic asymmetric hydrogenation or enzymatic resolution, methods that are frequently optimized for industrial-scale production. Recent advancements in flow chemistry and continuous manufacturing have further enhanced its accessibility. These topics are trending in AI-driven drug discovery forums and process chemistry communities, where users inquire about "scalable chiral amine synthesis" or "cost-effective catalytic routes."
From a regulatory perspective, CAS No. 1270168-47-2 is not classified as a hazardous substance, which simplifies its handling and transportation. However, researchers must adhere to standard laboratory safety protocols when working with this compound. Its stability under ambient conditions makes it a practical choice for academic research and industrial applications. Queries like "stable naphthalene derivatives" or "non-toxic amine compounds" often highlight such advantages.
Looking ahead, the demand for (1S)-1-(4-methylnaphthalen-1-yl)ethan-1-amine is expected to rise, driven by its utility in precision medicine and smart materials. As the scientific community continues to explore its properties, collaborations between pharmaceutical companies and academic institutions will likely accelerate its commercialization. This aligns with broader trends in personalized therapeutics and sustainable innovation, making it a compound to watch in the coming years.
1270168-47-2 ((1S)-1-(4-methylnaphthalen-1-yl)ethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)